Cas no 921819-10-5 (N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 921819-10-5
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 6137092
• PubChem ID: 18568143
• Update Time: 2025-07-17

N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• N-[4-[2-[4-(dimethylamino)anilino]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• AKOS024628280
• F2202-0857
• N-[4-({[4-(dimethylamino)phenyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• N-(4-(2-((4-(dimethylamino)phenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• 921819-10-5

• Inchi： 1S/C21H20N4O4S/c1-25(2)16-6-4-14(5-7-16)22-19(26)10-15-11-30-21(23-15)24-20(27)13-3-8-17-18(9-13)29-12-28-17/h3-9,11H,10,12H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key： NBGPPEYOYGJDOG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(CC(NC4=CC=C(N(C)C)C=C4)=O)=CS3)=O)C=C2OC1

Computed Properties

• Exact Mass: 424.12052631g/mol
• Monoisotopic Mass: 424.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 121Ų

Additional information on N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 921819-10-5)

N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 921819-10-5, represents a novel molecular architecture that combines the structural features of thiazole and benzodioxole moieties with a functionalized carbamoyl group. The presence of a dimethylamino substituent in the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The compound's structure is characterized by a central thiazole ring connected to a benzodioxole moiety through an amide linkage. This particular arrangement has been explored in recent studies for its potential biological activity. The benzodioxole group, also known as 2H-1,3-benzodioxole, is known for its role in various pharmacophores due to its ability to interact with biological targets in multiple ways. The carbamoyl group at the 5-position of the benzodioxole ring further enhances the compound's versatility by providing additional sites for chemical modification and functionalization.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both thiazole and benzodioxole scaffolds. These hybrid structures have shown promise in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific combination of these rings in N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide suggests that it may exhibit unique pharmacological properties that are not observed with individual components.

The dimethylamino group attached to the phenyl ring is a key feature that influences the compound's reactivity and biological activity. Dimethylamino groups are commonly found in bioactive molecules due to their ability to enhance solubility, improve binding affinity to biological targets, and modulate metabolic stability. In this context, the presence of the dimethylamino substituent in N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide may contribute to its potential as a lead compound for drug development.

Recent studies have demonstrated that thiazole-benzodioxole hybrids can exhibit significant biological activity by interacting with various enzymes and receptors. For instance, derivatives of these compounds have been reported to inhibit kinases and other enzymes involved in cancer progression. The structural features of N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide, particularly the combination of thiazole and benzodioxole rings, make it an intriguing candidate for further exploration in this area.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring, the introduction of the benzodioxole moiety via an amide bond, and the functionalization of the phenyl ring with the dimethylamino group. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

In terms of applications, N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylyl-HCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCH-dioxide-dione (CAS No. 92181910) shows potential in several areas of pharmaceutical research. Its unique structure suggests that it may be useful as an intermediate in the synthesis of more complex molecules or as a starting point for developing new drugs targeting specific diseases.

The compound's potential as a lead molecule is further supported by its ability to undergo further modifications without losing its core structural integrity. This flexibility allows researchers to explore various derivatives with different functional groups attached to the thiazole and benzodioxole rings. Such modifications can fine-tune the biological activity and pharmacokinetic properties of the compound.

In conclusion, N-N-dimethylethanolamine-N'-(N,N-dimethylethylamine-N'-methylene-N'-^{(N,N-dimethylethanolamine)})thiazolo[5',4':6'']benzodioxol]-5'-carboxamide (CAS No. 92181910) represents a novel and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation in drug discovery and medicinal chemistry.